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Compound of Interest

Compound Name: AT-533

Cat. No.: B10854662 Get Quote

Essential Safety and Handling Guide for AT-533
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

research chemical AT-533. It includes operational procedures, disposal guidelines, and

summaries of its biological activities to ensure safe and effective use in a laboratory setting.

Chemical Identifier and Properties
AT-533 is a potent inhibitor of Heat Shock Protein 90 (Hsp90) and Herpes Simplex Virus

(HSV). Its primary mechanism of action involves the suppression of tumor growth and

angiogenesis by blocking the HIF-1α/VEGF/VEGFR-2 signaling pathway.
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Property Value Source

CAS Number 908112-37-8 [1]

Molecular Formula C23H30N4O3 [2]

Molecular Weight 410.51 g/mol [2]

Form Solid [2]

Solubility
DMSO: 25 mg/mL (with

ultrasonic assistance)
[2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Disclaimer:A comprehensive Safety Data Sheet (SDS) for AT-533 (CAS 908112-37-8) was not

available through the conducted searches. The following safety and handling recommendations

are based on general best practices for handling novel research chemicals of unknown toxicity.

Operational and Disposal Plans
Personal Protective Equipment (PPE):

Given the lack of specific toxicology data, a cautious approach is mandatory. The following

PPE should be worn at all times when handling AT-533:

Body Protection: A standard laboratory coat should be worn and buttoned to protect against

accidental skin contact.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When there is a risk of splashing, chemical safety goggles and a face shield should be used.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and disposed of immediately if contaminated. For prolonged or

immersive contact, consider double-gloving or using thicker, more resistant gloves.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

Handling Procedures:

Avoid creating dust when handling the solid form of AT-533.

Use only in a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where AT-533 is handled.

Disposal Plan:

Dispose of AT-533 and any contaminated materials in accordance with all applicable federal,

state, and local regulations for chemical waste.

Unused Compound: Collect in a clearly labeled, sealed container for hazardous chemical

waste.

Contaminated Materials: Any materials that have come into contact with AT-533, such as

pipette tips, gloves, and lab coats, should be considered hazardous waste and disposed of

accordingly.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Experimental Protocols
AT-533 has been demonstrated to inhibit angiogenesis and tumor growth. The following are

summaries of experimental methodologies reported in the literature:

In Vitro Angiogenesis Assays:
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Tube Formation, Cell Migration, and Invasion Assays: Human Umbilical Vein Endothelial

Cells (HUVECs) can be treated with varying concentrations of AT-533 (e.g., 0-1350 nM) for

24 to 48 hours to assess the inhibition of VEGF-induced tube formation, migration, and

invasion.

Signaling Pathway Inhibition: To study the effect on signaling pathways, breast cancer cells

can be induced with hypoxia and treated with AT-533 (e.g., 2 µM or 75 µM) for 24 hours. The

phosphorylation status of proteins in the Akt/mTOR/p70S6K, Erk1/2, and FAK pathways can

then be analyzed by Western blot.

In Vivo Angiogenesis and Tumor Growth Models:

Xenograft Model: In a mouse xenograft model using MDA-MB-231 breast cancer cells, AT-
533 can be administered via intraperitoneal injection (e.g., 10 mg/kg, once daily for 21 days)

to evaluate its effect on tumor growth and the expression of proteins related to the HIF-

1α/VEGF signaling pathway.

Mechanism of Action: Signaling Pathway
AT-533 exerts its anti-angiogenic and anti-tumor effects by inhibiting Hsp90, which leads to the

destabilization of its client proteins, including HIF-1α. This, in turn, blocks the downstream

signaling cascade involving VEGF and its receptor VEGFR-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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